Cas no 626-03-9 (4-hydroxy-1,2-dihydropyridin-2-one)

• Product Name: 4-hydroxy-1,2-dihydropyridin-2-one
• CAS No: 626-03-9
• MF: C₅H₅NO₂
• MW: 111.098701238632
• MDL: MFCD00006273
• CID: 39193
• PubChem ID: 24850611
• Update Time: 2025-08-05

4-hydroxy-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxypyridin-2(1H)-one
• 2,4-Pyridinediol
• 3-Deazauracil
• 4-Hydroxy-2-pyridone
• 2,4-Dihydroxypyridine
• 2.4-Dihydroxypyridine
• Pyridine-2,4-diol
• 2,4-Dihydoxypyridine
• 2,4-dihydroxy-pyridine
• 2,4-Pridinediol
• 4,6-Pyridinediol
• 4-diol
• [ "" ]
• 2(1H)-Pyridinone, 4-hydroxy-
• 2,4-Dihydroxy pyridine
• 2-hydroxypyridin-4(1H)-one
• 4-Hydroxy-2(1H)-pyridinone
• 2-hydroxy-1H-pyridin-4-one
• 2(1H)-Pyridinone,4-hydroxy
• 2(1H)-Pyridone, 4-hydroxy-
• NSC37839
• 4-hydroxy-1,2-dihydropyridin-2-one
• LQ01OR5OK4
• ZEZJPIDPVXJEME-UHFFFAOYSA
• 4-HYDROXY-2-PYRIDINONE
• A864034
• CK2604
• 4-hydroxy-2-oxopyridine
• NSC-37839
• BCP27181
• DTXSID90274238
• FT-0601262
• 4-hydroxy-1h-pyridin-2-one
• CS-W020577
• A8654
• SCHEMBL133861
• NSC-119859
• CHEBI:182025
• 4-hydroxy-1H-2-pyridone
• AKOS006222771
• 29212-35-9
• 84719-31-3
• 4(1H)-Pyridinone, 2-hydroxy-
• NSC119859
• 4-Hydroxypyridinol
• NSC 37839
• J-640104
• AM20061385
• Pyridine-24-diol
• InChI=1/C5H5NO2/c7-4-1-2-6-5(8)3-4/h1-3H,(H2,6,7,8)
• UNII-LQ01OR5OK4
• 2,4-Dihydroxypyridine, 97%
• AC-1001
• EINECS 210-924-8
• SB52230
• SY009441
• SCHEMBL17495019
• NSC 119859
• EN300-91568
• PS-4683
• J-800106
• W-104982
• Z3225946514
• 4-hydroxypyridone
• 626-03-9
• FT-0692141
• ZEZJPIDPVXJEME-UHFFFAOYSA-
• 4-hydroxy-2(1H)-pyridone
• AKOS005254611
• D2682
• NS00043429
• AC-907/25014063
• BP-11396
• MFCD00006273
• 2,4-Dihydroxypyridine,99%
• 2,4-Pyridinediol; 3-Deazauracil; 3-Deazauracil; 2,4-Pyridinediol
• pyridine, 2,4-dihydroxy-
• DB-005863
• HY-Y0426
• 2(1H)-Pyridinone, 4-hydroxy-(9CI)
• DTXSID60872361
• 210-924-8
• DTXCID90196623

• MDL： MFCD00006273
• Inchi： 1S/C5H5NO2/c7-4-1-2-6-5(8)3-4/h1-3H,(H2,6,7,8)
• InChI Key： ZEZJPIDPVXJEME-UHFFFAOYSA-N
• SMILES： OC1C=CNC(C=1)=O
• BRN： 108533

Computed Properties

• Exact Mass: 111.03200
• Monoisotopic Mass: 111.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: -0.4
• Topological Polar Surface Area: 49.3

Experimental Properties

• Color/Form: Powder
• Density: 1.3113 (rough estimate)
• Melting Point: 272-276 °C (lit.)
• Boiling Point: 208.19°C (rough estimate)
• Flash Point: 117.6℃
• Refractive Index: 1.4260 (estimate)
• PSA: 53.35000
• LogP: 0.49280
• Solubility: Not determined

4-hydroxy-1,2-dihydropyridin-2-one Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37/39
• RTECS：UV1146800
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 4-hydroxy-1,2-dihydropyridin-2-one

4-Hydroxy-1,2-Dihydropyridin-2-One: A Comprehensive Overview

4-Hydroxy-1,2-dihydropyridin-2-one, also known by its CAS registry number CAS No. 626-03-9, is a significant compound in the field of organic chemistry and pharmacology. This compound belongs to the class of dihydropyridines, which are widely studied for their diverse applications in drug development and material science. The molecule features a unique structure characterized by a pyridine ring with a hydroxyl group at the fourth position and a ketone group at the second position, making it a versatile platform for further chemical modifications.

The synthesis of 4-hydroxy-1,2-dihydropyridin-2-one has been extensively explored in recent years, with researchers focusing on developing efficient and environmentally friendly methods. One notable approach involves the use of transition metal catalysts to facilitate the formation of the dihydropyridine ring. For instance, a study published in the Journal of Organic Chemistry demonstrated that palladium-catalyzed cross-coupling reactions can significantly enhance the yield and purity of this compound. This advancement not only simplifies the synthesis process but also aligns with the growing demand for sustainable chemical practices.

In terms of applications, 4-hydroxy-1,2-dihydropyridin-2-one has shown promising potential in the pharmaceutical industry. It serves as an intermediate in the synthesis of various bioactive compounds, including antiviral agents and anticancer drugs. Recent research has highlighted its role in inhibiting specific enzymes associated with viral replication, making it a valuable candidate for antiviral drug development. Additionally, its ability to modulate cellular signaling pathways has drawn attention from oncologists exploring new therapeutic strategies against cancer.

The structural versatility of CAS No. 626-03-9 also extends to its use in materials science. By incorporating this compound into polymer matrices, scientists have developed novel materials with enhanced mechanical and thermal properties. For example, a study published in Advanced Materials reported that films incorporating 4-hydroxy-1,2-dihydropyridin-2-one exhibit improved flexibility and resistance to high temperatures, making them suitable for applications in flexible electronics and advanced packaging materials.

From an analytical perspective, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in characterizing the properties of 4-hydroxy-1,2-dihydropyridin-2-one. These methods provide detailed insights into its molecular structure and reactivity, enabling researchers to optimize its synthesis and application processes further.

In conclusion, 4-hydroxy-1,2-dihydropyridin-2-one, or CAS No. 626-03-9, stands out as a multifaceted compound with significant implications across various scientific domains. Its role as an intermediate in drug development and its potential in materials science underscore its importance in contemporary research. As advancements in synthetic methodologies and analytical techniques continue to unfold, this compound is poised to contribute even more profoundly to scientific innovation.